Cas no 2411269-10-6 (N-[2-(2,3-Dihydro-1H-inden-2-yl)ethyl]oxirane-2-carboxamide)

• Product Name: N-[2-(2,3-Dihydro-1H-inden-2-yl)ethyl]oxirane-2-carboxamide
• CAS No: 2411269-10-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5856908
• PubChem ID: 154879978
• Update Time: 2025-05-24

N-[2-(2,3-Dihydro-1H-inden-2-yl)ethyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411269-10-6
• N-[2-(2,3-Dihydro-1H-inden-2-yl)ethyl]oxirane-2-carboxamide
• Z3687605101
• EN300-7560953

• Inchi： 1S/C14H17NO2/c16-14(13-9-17-13)15-6-5-10-7-11-3-1-2-4-12(11)8-10/h1-4,10,13H,5-9H2,(H,15,16)
• InChI Key： ANRUCFSAOICFCA-UHFFFAOYSA-N
• SMILES： O1CC1C(NCCC1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[2-(2,3-Dihydro-1H-inden-2-yl)ethyl]oxirane-2-carboxamide

Comprehensive Overview of N-[2-(2,3-Dihydro-1H-inden-2-yl)ethyl]oxirane-2-carboxamide (CAS No. 2411269-10-6)

The compound N-[2-(2,3-Dihydro-1H-inden-2-yl)ethyl]oxirane-2-carboxamide, identified by its CAS No. 2411269-10-6, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining an oxirane (epoxide) ring with a 2,3-dihydro-1H-indene moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its reactivity and potential as a building block for more complex molecules.

In recent years, the demand for novel epoxide-containing compounds has surged due to their versatility in organic synthesis and medicinal chemistry. The oxirane-2-carboxamide group in this molecule is a key functional group that can participate in ring-opening reactions, enabling the creation of diverse derivatives. This property aligns with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to construct complex molecular architectures. The inclusion of the 2,3-dihydro-1H-indene fragment further enhances its potential, as this scaffold is prevalent in bioactive molecules and pharmaceuticals.

One of the most frequently searched questions about CAS No. 2411269-10-6 revolves around its synthetic routes and purification methods. The compound is typically synthesized through a multi-step process involving the reaction of 2-(2,3-dihydro-1H-inden-2-yl)ethylamine with oxirane-2-carbonyl chloride or its derivatives. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. These methods are critical for researchers aiming to utilize this compound in high-value applications.

The pharmacological potential of N-[2-(2,3-Dihydro-1H-inden-2-yl)ethyl]oxirane-2-carboxamide is another hot topic among scientists. Preliminary studies suggest that its unique structure could interact with biological targets such as enzymes and receptors, making it a candidate for drug development. For instance, the epoxide group is known to form covalent bonds with nucleophilic residues in proteins, a mechanism exploited in the design of irreversible inhibitors. This has sparked interest in its potential role in treating diseases where enzyme modulation is therapeutic.

From a commercial perspective, the compound’s availability and scalability are critical considerations. Suppliers often highlight its use as a research chemical or intermediate in the synthesis of more complex molecules. The growing interest in custom synthesis and contract research organizations (CROs) has further driven the demand for such specialized compounds. Researchers frequently inquire about its stability, storage conditions, and compatibility with other reagents, underscoring the need for detailed technical data sheets.

Environmental and safety aspects of CAS No. 2411269-10-6 are also frequently discussed. While the compound is not classified as hazardous under current regulations, proper handling protocols are essential to ensure workplace safety. Topics such as biodegradability and ecotoxicology are gaining traction, reflecting the broader shift toward sustainable and responsible chemical practices. These discussions are particularly relevant in industries aiming to align with REACH and FDA guidelines.

In summary, N-[2-(2,3-Dihydro-1H-inden-2-yl)ethyl]oxirane-2-carboxamide (CAS No. 2411269-10-6) represents a fascinating intersection of chemistry and biology. Its structural features, synthetic accessibility, and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing both academic and industrial innovations.